Cas no 351435-98-8 (2,2',2''-(Benzene-1,3,5-triyl)tris(3-phenylacrylonitrile))

• Product Name: 2,2',2''-(Benzene-1,3,5-triyl)tris(3-phenylacrylonitrile)
• CAS No: 351435-98-8
• MF: C₃₃H₂₁N₃
• MW: 459.539947271347
• CID: 5086013
• PubChem ID: 102138550
• Update Time: 2026-03-02

2,2',2''-(Benzene-1,3,5-triyl)tris(3-phenylacrylonitrile) Chemical and Physical Properties

Names and Identifiers

• 2,2',2''-(Benzene-1,3,5-triyl)tris(3-phenylacrylonitrile)
• BS-47295
• (Z)-2-[3,5-bis[(Z)-1-cyano-2-phenylethenyl]phenyl]-3-phenylprop-2-enenitrile
• 351435-98-8

• Inchi： 1S/C33H21N3/c34-22-31(16-25-10-4-1-5-11-25)28-19-29(32(23-35)17-26-12-6-2-7-13-26)21-30(20-28)33(24-36)18-27-14-8-3-9-15-27/h1-21H/b31-16+,32-17+,33-18+
• InChI Key： GSBDGQJPHFHFTN-HZAPWMNRSA-N
• SMILES： N#C/C(=C\C1C=CC=CC=1)/C1C=C(/C(/C#N)=C/C2C=CC=CC=2)C=C(/C(/C#N)=C/C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 459.173547683g/mol
• Monoisotopic Mass: 459.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 71.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on 2,2',2''-(Benzene-1,3,5-triyl)tris(3-phenylacrylonitrile)

Introduction to 2,2',2''-(Benzene-1,3,5-triyl)tris(3-phenylacrylonitrile) and Its CAS No. 351435-98-8

2,2',2''-(Benzene-1,3,5-triyl)tris(3-phenylacrylonitrile), identified by the Chemical Abstracts Service Number (CAS No.) 351435-98-8, is a specialized organic compound that has garnered significant attention in the field of advanced materials and polymer chemistry. This triazine-based molecule features a central benzene ring substituted with three 3-phenylacrylonitrile groups, making it a promising candidate for applications in optoelectronic materials, photovoltaic devices, and polymer synthesis. The unique structural arrangement of this compound contributes to its exceptional thermal stability and photochemical properties, which are highly valued in modern industrial applications.

The synthesis of 2,2',2''-(Benzene-1,3,5-triyl)tris(3-phenylacrylonitrile) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The benzene-1,3,5-triyl core is typically introduced first, followed by the sequential addition of 3-phenylacrylonitrile units. Advanced catalytic systems and solvent optimization have been employed to enhance the efficiency of this synthesis, aligning with the growing demand for sustainable and scalable manufacturing processes.

In recent years, 2,2',2''-(Benzene-1,3,5-triyl)tris(3-phenylacrylonitrile) has been extensively studied for its potential in the development of organic semiconductors. Its extended π-conjugation system and rigid aromatic framework make it an ideal candidate for use in thin-film transistors (TFTs), organic light-emitting diodes (OLEDs), and photovoltaic cells. Research has demonstrated that this compound exhibits excellent charge transport properties, with mobilities reaching up to several square centimeters per volt-second under optimized conditions. Such performance is critical for achieving high-efficiency electronic devices.

Furthermore, the photochemical behavior of 2,2',2''-(Benzene-1,3,5-triyl)tris(3-phenylacrylonitrile) has been thoroughly investigated. Studies have revealed that it undergoes efficient photoinduced electron transfer (PET) processes when exposed to UV or visible light sources. This property has opened new avenues for its application in photocatalysis and light-driven chemical reactions. The compound's ability to generate reactive oxygen species under illumination makes it particularly useful in antimicrobial coatings and environmental remediation technologies.

The thermal stability of 2,2',2''-(Benzene-1,3,5-triyl)tris(3-phenylacrylonitrile) is another key feature that sets it apart from other organic semiconductors. Differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) studies have shown that this compound retains its structural integrity up to temperatures exceeding 200°C. This high thermal stability ensures that devices incorporating this material can operate reliably under harsh conditions without degradation.

Recent advancements in polymer chemistry have also highlighted the potential of 2,2',2''-(Benzene-1,3,5-triyl)tris(3-phenylacrylonitrile) as a monomer for high-performance polymers. By polymerizing this compound or using it as a cross-linking agent in copolymer systems, researchers have developed materials with enhanced mechanical strength and chemical resistance. These polymers are finding applications in aerospace components, automotive parts, and specialty coatings where durability is paramount.

The environmental impact of using 2,2',2''-(Benzene-1,3,5-triyl)tris(3-phenylacrylonitrile) has also been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Additionally，the biodegradability of derived polymers has been assessed to ensure they do not pose long-term ecological risks. These sustainability considerations are increasingly important as industries move toward more environmentally responsible practices.

In conclusion, 351435-988 plays a pivotal role in advancing materials science by enabling the development of novel optoelectronic devices，thermally stable polymers，and environmentally friendly materials。The unique properties of 351435 make it a versatile building block for future innovations across multiple scientific disciplines。As research continues to uncover new applications，this compound is poised to remain at the forefront of material science advancements。